2-Amino-3-(prop-2-en-1-yloxy)propanamide

• Molecular Formula: C6H12N2O2
• Molecular Weight: 144.17 g/mol
• IUPAC Name: 2-amino-3-prop-2-enoxypropanamide
• InChI: InChI=1S/C6H12N2O2/c1-2-3-10-4-5(7)6(8)9/h2,5H,1,3-4,7H2,(H2,8,9)
• InChI Key: TXAASGRSIGXNLR-UHFFFAOYSA-N
• Canonical SMILES: C=CCOCC(C(=O)N)N

Description

2-Amino-3-(prop-2-en-1-yloxy)propanamide is a propanamide derivative featuring an allyl ether (prop-2-en-1-yloxy) substituent at the β-position of the amino acid backbone. The allyl ether group confers unique electronic and steric properties, distinguishing it from other propanamide derivatives. Its synthesis typically involves coupling reactions or functional group transformations, as seen in structurally related compounds .

Biological Activity

2-Amino-3-(prop-2-en-1-yloxy)propanamide is an organic compound with significant potential in biological applications, particularly in medicinal chemistry. This article explores its biological activity, focusing on its mechanisms, therapeutic potentials, and structure-activity relationships (SAR).

Chemical Structure and Properties

The chemical formula of 2-Amino-3-(prop-2-en-1-yloxy)propanamide is $C_6H_{13}N_2O_2$. The compound possesses an amino group, a propanamide group, and an isopropoxy group, which contribute to its biological activities.

Biological Activity Overview

Research indicates that 2-Amino-3-(prop-2-en-1-yloxy)propanamide exhibits a range of biological activities, including:

• Anticancer Activity : The compound has been investigated for its potential to inhibit cancer cell proliferation through various mechanisms. It shows promise in targeting specific enzymes and pathways involved in tumor growth.
• Anticonvulsant Properties : Similar compounds have been studied for their ability to modulate neurotransmitter systems, suggesting potential applications in seizure disorders.

The biological activity of 2-Amino-3-(prop-2-en-1-yloxy)propanamide can be attributed to several mechanisms:

• Enzyme Inhibition : The compound may inhibit key enzymes involved in cancer cell metabolism and proliferation, such as histone deacetylases (HDACs) and thymidylate synthase. This inhibition can lead to reduced cell growth and increased apoptosis in cancer cells.
• Receptor Modulation : It may interact with neurotransmitter receptors, potentially enhancing or diminishing their activity, which is critical for anticonvulsant effects.

Structure-Activity Relationship (SAR)

Understanding the SAR of 2-Amino-3-(prop-2-en-1-yloxy)propanamide is essential for optimizing its biological activity. Modifications to the molecular structure can significantly influence its potency and selectivity:

Modification	Effect on Activity
Addition of alkyl groups	May enhance lipophilicity and receptor binding affinity
Alteration of the amino group	Can affect enzyme inhibition potency
Variations in the propanamide moiety	Influence on solubility and bioavailability

Case Studies

Several studies have highlighted the biological activity of compounds structurally similar to 2-Amino-3-(prop-2-en-1-yloxy)propanamide:

• Anticancer Studies : A study demonstrated that derivatives with modifications at the amino group exhibited varying levels of cytotoxicity against multiple cancer cell lines, indicating that structural changes can enhance therapeutic efficacy .
• Anticonvulsant Research : Another study focused on related compounds found that small structural changes could lead to significant variations in anticonvulsant activity, highlighting the importance of precise molecular design .

Comparison with Similar Compounds

Comparison with Structural Analogues

Substituent Effects on Bioactivity

Table 1: Activity Profiles of Selected Propanamide Derivatives

Compound Name	Substituent (R-group)	Reported Activity (e.g., IC50, MIC)	Reference
2-Amino-3-(prop-2-en-1-yloxy)propanamide	Allyl ether (prop-2-en-1-yloxy)	Not explicitly reported	—
2-Amino-3-(benzyloxy)-N-(4-phenylthiazol-2-yl)propanamide	Benzyloxy	0% activity (specific assay)
2-Amino-5-(3-nitroguanidino)-N-(4-phenylthiazol-2-yl)pentanamide	Nitroguanidino-pentyl chain	8–11% activity
(R)-2-Amino-3-(1H-indol-3-yl)-N-[[1-(5-methoxy-2-pyridinyl)cyclohexyl]methyl]propanamide	Indolyl + methoxypyridinyl	Opioid receptor modulation

Key Observations :

• Bulky substituents like naphthyl (e.g., compound 15b in ) or heterocycles (e.g., indolyl in ) are linked to receptor-targeted bioactivity, suggesting that the allyl ether’s smaller size and electron-rich nature might favor distinct binding modes.

Physicochemical Properties

Table 2: Comparative Physicochemical Data

Compound Name	Molecular Weight (g/mol)	logP (Predicted)	Solubility (mg/mL)	Stability Notes
2-Amino-3-(prop-2-en-1-yloxy)propanamide	~160	0.5–1.2	Moderate in DMSO	Allyl ether may oxidize
3-Amino-3-(pyridin-2-yl)propanamide (CAS 771528-85-9)	165.19	-0.3	High in water	Stable, polar
2-Amino-3-(1,2-thiazol-5-yl)propanamide	171.2	0.8	Low in water	Sensitive to light

Key Observations :

• Thiazolyl and indolyl substituents (e.g., ) reduce aqueous solubility due to aromatic stacking but improve target binding via π-π interactions.